Cas no 188120-61-8 (4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine
• CAS No: 188120-61-8
• MF: C₁₀H₈Cl₂N₂S
• MW: 259.154918670654
• MDL: MFCD02663881
• CID: 115212
• PubChem ID: 5018022
• Update Time: 2025-06-07

4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-5-methylthiazol-2-amine
• 2-Thiazolamine,4-(2,4-dichlorophenyl)-5-methyl-
• 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine
• 4-(2,4-dichlorophenyl)-5-methyl-2-thiazolamine
• 4-(2,4-dichlorophenyl)-5-methyl-thiazol-2-amine
• 4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-amine(SALTDATA: FREE)
• DTXSID40407554
• CHEMBL176710
• 4-(2,4-Dichloro-phenyl)-5- methyl-thiazol-2-ylamine
• EN300-249695
• 188120-61-8
• SCHEMBL8546704
• 4-(2,4-Dichloro-phenyl)-5-methyl-thiazol-2-ylamine
• MFCD02663881
• 2-Thiazolamine, 4-(2,4-dichlorophenyl)-5-methyl-
• AKOS000305095
• 4-(2,4-dichlorophenyl)-5-methylthiazol-2-ylamine
• VS-05495
• Oprea1_421343
• BBL016707
• STK431021
• ALBB-002000

• MDL： MFCD02663881
• Inchi： 1S/C10H8Cl2N2S/c1-5-9(14-10(13)15-5)7-3-2-6(11)4-8(7)12/h2-4H,1H3,(H2,13,14)
• InChI Key： SUELLSJOIIXFPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C)SC(N)=N1)Cl

Computed Properties

• Exact Mass: 257.97874
• Monoisotopic Mass: 257.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.44
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.657
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine

4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine (CAS No. 188120-61-8): An Overview of a Promising Compound in Medicinal Chemistry

4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine (CAS No. 188120-61-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine is characterized by a thiazole ring substituted with a 2,4-dichlorophenyl group and a methyl group at the 5-position. The presence of these substituents imparts unique properties to the molecule, making it an interesting candidate for various pharmaceutical applications. The thiazole ring is a common structural motif in many biologically active compounds due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

The synthesis of 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine has been reported using several methodologies. One common approach involves the condensation of 2-aminothiophenol with 2,4-dichlorobenzaldehyde followed by methylation. This method provides a straightforward route to the target compound with good yields. Another synthetic route involves the reaction of 2-chloroacetamide with 2,4-dichlorobenzaldehyde in the presence of a base, followed by cyclization and methylation steps. These synthetic methods have been optimized to improve yield and purity, making them suitable for large-scale production.

In terms of biological activities, 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine has shown promising results in various studies. Recent research has focused on its potential as an anticancer agent. Studies have demonstrated that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

Additionally, 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine has been investigated for its antimicrobial properties. It has shown potent activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The broad-spectrum antimicrobial activity of this compound makes it a valuable candidate for the development of new antibiotics and antifungal agents. Mechanistic studies suggest that the compound may interfere with bacterial cell wall synthesis and disrupt fungal membrane integrity.

The pharmacokinetic properties of 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine have also been studied to evaluate its potential as a therapeutic agent. Preclinical studies have demonstrated that the compound exhibits favorable oral bioavailability and good tissue distribution. It is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1-2 hours after administration. The compound is metabolized primarily by hepatic enzymes and is excreted via both renal and biliary routes.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine. Nanoparticle-based formulations have shown promise in improving solubility and bioavailability while reducing toxicity. These formulations can be tailored to achieve sustained release profiles and targeted delivery to specific tissues or organs.

In conclusion, 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine (CAS No. 188120-61-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to optimize its synthesis methods and explore new delivery systems to enhance its efficacy and safety profile.